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Compound Name: Fomesafen

Cat. No.: B1673529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different adjuvants when

used with fomesafen, a widely utilized herbicide for broadleaf weed control. The inclusion of

adjuvants in herbicide formulations is crucial for enhancing efficacy by improving spray

deposition, retention, and absorption by the target weeds. This document summarizes key

experimental findings, presents quantitative data for easy comparison, and details the

methodologies employed in the cited research.

Quantitative Performance Data
The efficacy of fomesafen in combination with various adjuvants is significantly influenced by

the type of adjuvant and the target weed species. The following table summarizes the visual

control of sunflower, flax, and buckwheat with fomesafen (Flexstar® formulation) applied with

different adjuvants.
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Adjuvant
Type

Adjuvant
Name

Rate
Sunflower
Control (%)

Flax
Control (%)

Buckwheat
Control (%)

Methylated

Seed Oil
Scoil 1.5 pt/A 88 83 89

Basic pH

Blend
Quad 7 1.5 pt/A 89 83 91

Nonionic

Surfactant
Activator 90 0.25% v/v 86 76 85

Petroleum Oil

Concentrate
Herbimax 1.5 pt/A 88 81 89

Data sourced from Ramsdale and Messersmith, 2003.[1]

Insights into Adjuvant Performance
The data indicates that while most adjuvants improve the performance of fomesafen, there are

notable differences in their effectiveness depending on the weed species. For instance, the

nonionic surfactant (Activator 90) was generally the least effective adjuvant for flax control in

the cited study.[1] In general, the use of adjuvants can improve weed control with fomesafen.

[2][3]

Methylated Seed Oils (MSO): MSOs are known to be highly effective in enhancing herbicide

penetration, particularly on weeds with waxy leaf surfaces.[4] They can improve the

absorption rate of the herbicide into the plant.[4]

Crop Oil Concentrates (COC): COCs, which are typically petroleum-based, also aid in

herbicide penetration and can be particularly useful for systemic herbicides.[5]

Non-ionic Surfactants (NIS): NIS are effective at spreading the herbicide evenly over the leaf

surface, which is beneficial for contact herbicides.[5] They work by reducing the surface

tension of water droplets.[6][7]

Basic pH Blend Adjuvants: These adjuvants can help to condition the spray solution, which

can be particularly important in areas with hard water.
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The choice of adjuvant can also be influenced by environmental conditions. For example,

under hot and dry conditions where weeds may be more stressed, an MSO might provide

better performance due to its superior penetration capabilities.[8]

Experimental Protocols
The following is a summary of the experimental methodology used in the study by Ramsdale

and Messersmith (2003), from which the quantitative data in this guide is derived.

Objective: To examine the influence of spray volume and adjuvants on the efficacy of

fomesafen (Flexstar®).

Experimental Design:

Layout: A randomized complete block design with four replicates.

Plots: 12 ft wide plots laid out perpendicular to 6-ft-wide strips of the assay species.

Assay Species: Oilseed sunflower, 'Neche' flax, and 'Mancan' tame buckwheat.

Treatments and Application:

Herbicide: Fomesafen (Flexstar® formulation).

Adjuvants:

Scoil (methylated seed oil)

Quad 7 (basic pH blend adjuvant)

Activator 90 (nonionic surfactant)

Herbimax (petroleum oil concentrate)

Application Equipment: An all-terrain vehicle with a four-nozzle boom (20-inch spacing).

Application Parameters:

Pressure: 20 psi.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.domyown.com/how-does-this-compare-to-methylated-seed-oil-mso-surfactant-qa-15877.html
https://www.benchchem.com/product/b1673529?utm_src=pdf-body
https://www.benchchem.com/product/b1673529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spray Volumes: 2.5 and 5 gpa (gallons per acre) applied with Turbo TeeJet 11001 nozzles,

and 10 and 20 gpa applied with Turbo TeeJet 11004 nozzles.

Environmental Conditions at Application: Temperature 76°F, 75% relative humidity, wind 8-10

mph, and 20% cloud cover.

Weed Stage at Application: Sunflower 8-12 inches, flax 8-12 inches, and buckwheat 8-15

inches.

Evaluation:

Weed control was evaluated visually, with 0 representing no visible injury and 100

representing complete control of the assay species.[1]

Visualizing the Experimental Workflow
The following diagrams illustrate the key stages of the experimental process.
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Caption: Overview of the experimental setup from planting to evaluation.
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Caption: Workflow for the application of fomesafen and adjuvant treatments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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